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Compound of Interest

Compound Name: Stearyl Stearate

Cat. No.: B147465

Introduction

Stearyl stearate is the ester product of stearyl alcohol and stearic acid, appearing as white,
waxy flakes.[1] In topical drug and cosmetic development, it is a highly versatile ingredient
valued for its multifunctional properties. Stearyl stearate serves as an emollient, thickening
agent, emulsion stabilizer, and viscosity controller.[1][2] Its primary functions are to impart a
rich, velvety texture to formulations, enhance moisture retention by forming a protective barrier
on the skin, and improve the overall stability and sensory experience of the final product.[2]
Being non-greasy and hydrating, it is particularly suitable for formulations aimed at dry or
sensitive skin.[2] The Cosmetic Ingredient Review (CIR) Expert Panel has assessed stearyl
stearate and concluded it is safe for use in cosmetics under current practices.

Physicochemical Data

A comprehensive understanding of stearyl stearate's properties is crucial for successful
formulation. Key quantitative data are summarized below.
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Property Value Reference
INCI Name Stearyl Stearate
CAS Number 2778-96-3
Chemical Formula C3eH7202
Molecular Weight 537.0 g/mol
White to off-white waxy
Appearance ]
solid/flakes
Melting Point 62 °C
Boiling Point ~549.1 °C (Predicted)
- Insoluble in water; Soluble in
Solubility

oils

Role and Logical Relationships in Formulation

Stearyl stearate is a key component of the oil phase in an emulsion. Its functions are
interconnected, contributing to the final cream's stability and aesthetic appeal. The diagram
below illustrates these relationships.
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Phase Preparation

Emulsificatio

3. Emulsification
Slowly add Phase A to Phase B
under high-shear homogenization.

4. Cooling
Reduce homogenization speed.
Cool emulsion to < 40°C with gentle stirring.

Finalization

5. Add Cool-Down Phase (C)
Add preservatives and active ingredients.
Mix until uniform.

6. pH Adjustment & QC
Measure and adjust pH to 4.5-6.5.
Perform final quality control checks.
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Stability Conditions

Freeze-Thaw Cycling
-10°C to 25°C
(3-5 cycles)

Analysis at each time point:
Real-Time Testing - Appearance
Final Cream Product 25°C / 60% RH -pH
(3, 6, 12, 24 months) - Viscosity
- Microbiology

Accelerated Testing
40°C / 75% RH
(1, 2, 3 months)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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